(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile (Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors that preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. RG-13022 is an inhibitor of epidermal growth factor (EGF) receptor kinase with an IC50 value of 1 µM in HT-22 cells.
Brand Name: Vulcanchem
CAS No.: 149286-90-8
VCID: VC0109681
InChI: InChI=1S/C16H14N2O2/c1-19-15-6-5-12(9-16(15)20-2)8-14(10-17)13-4-3-7-18-11-13/h3-9,11H,1-2H3/b14-8+
SMILES: COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC
Molecular Formula: C16H14N2O2
Molecular Weight: 266.29 g/mol

(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile

CAS No.: 149286-90-8

Reference Standards

VCID: VC0109681

Molecular Formula: C16H14N2O2

Molecular Weight: 266.29 g/mol

(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile - 149286-90-8

CAS No. 149286-90-8
Product Name (Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile
Molecular Formula C16H14N2O2
Molecular Weight 266.29 g/mol
IUPAC Name (Z)-3-(3,4-dimethoxyphenyl)-2-pyridin-3-ylprop-2-enenitrile
Standard InChI InChI=1S/C16H14N2O2/c1-19-15-6-5-12(9-16(15)20-2)8-14(10-17)13-4-3-7-18-11-13/h3-9,11H,1-2H3/b14-8+
Standard InChIKey DBGZNJVTHYFQJI-RIYZIHGNSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C(\C#N)/C2=CN=CC=C2)OC
SMILES COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC
Canonical SMILES COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC
Description Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors that preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. RG-13022 is an inhibitor of epidermal growth factor (EGF) receptor kinase with an IC50 value of 1 µM in HT-22 cells.
Synonyms αZ-[(3,4-dimethoxyphenyl)methylene]-3-pyridineacetonitrile
Reference 1.Gazit, A.,Yaish, P.,Gilon, C., et al. Tyrphostins I: Synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry 32(10), 2344-2352 (1989).
PubChem Compound 5468216
Last Modified Nov 11 2021
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